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Introduction

Purinergic signaling, mediated by extracellular nucleotides like ATP and their receptors, plays a
crucial role in a vast array of physiological and pathological processes.[1][2] The two main
families of purinergic receptors are the P1 receptors, which are activated by adenosine, and
the P2 receptors, which are activated by ATP and other nucleotides.[1][3][4] The P2 receptor
family is further divided into two subfamilies: the P2Y receptors, which are G protein-coupled
receptors, and the P2X receptors, which are ligand-gated ion channels.[1][5][6]

Among the seven subtypes of P2X receptors, the P2X7 receptor (P2X7R) stands out due to its
unique properties and involvement in inflammation, neuropathic pain, and neurodegenerative
diseases.[7][8][9] Activation of P2X7R by high concentrations of extracellular ATP, typically
found at sites of tissue damage and inflammation, leads to the opening of a non-selective
cation channel.[9][10] Prolonged activation results in the formation of a larger pore, allowing the
passage of molecules up to 900 Da, which triggers downstream signaling cascades, including
the release of pro-inflammatory cytokines like IL-1(3.[7][8]
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This application note describes the use of Quivin, a novel, potent, and selective antagonist of
the P2X7 receptor, as a tool to investigate purinergic signaling pathways. We provide detailed
protocols for key in vitro assays to characterize the inhibitory effects of Quivin on P2X7R
function.

Quivin: A Selective P2X7 Receptor Antagonist

Quivin is a small molecule inhibitor designed for high-affinity and selective blockade of the
P2X7 receptor. Its utility in studying purinergic signaling stems from its ability to potently inhibit
ATP-induced cellular responses mediated by P2X7R. The table below summarizes the
pharmacological properties of Quivin in comparison to other known P2X7R antagonists.

ICs0 (Human) Selectivity
Compound Target ICso0 (Rat) [nM] .
[nM] Profile
>1000-fold
L selective over
Quivin P2X7R 15 35
other P2X and
P2Y receptors
Highly selective
A-740003 P2X7R 40 18
for P2X7R
Highly selective
A-438079 P2X7R 110 28
for P2X7R
Selective for
AZ10606120 P2X7R ~10 ~10

P2X7R

P2X7 Receptor Signaling Pathway and Inhibition by
Quivin

The following diagram illustrates the signaling cascade initiated by ATP binding to the P2X7
receptor and the mechanism of inhibition by Quivin.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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